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Compound of Interest

Compound Name: 1,4-Piperazinedicarboxamide

CAS No.: 10581-05-2

Cat. No.: B082368

Get Quote

Executive Summary
1,4-Dicarbamoylpiperazine (Piperazine-1,4-dicarboxamide) represents a specific class of

symmetric bis-urea derivatives. Unlike its parent compound, piperazine, which is highly

hygroscopic and water-soluble, the 1,4-dicarbamoyl derivative exhibits a distinct solubility

profile governed by high crystal lattice energy.[1]

This guide provides a technical analysis of its solubility behavior, contrasting aqueous systems

with organic solvents.[1][2] It establishes that while the molecule retains polar character, its

strong intermolecular hydrogen-bonding network renders it sparingly soluble in common protic

solvents (like ethanol) and insoluble in non-polar organics, while showing specific affinity for

high-dielectric aprotic solvents (DMSO) and hot aqueous media.[1]

Molecular Architecture & Thermodynamic Basis[1]
To understand the solubility of 1,4-dicarbamoylpiperazine, one must analyze the competition

between Crystal Lattice Energy (
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) and Solvation Energy (

).[1]

Structural Analysis
The molecule consists of a central piperazine ring locked in a chair conformation, flanked by

two planar urea (carbamoyl) groups.[1]

H-Bond Donors: 4 (Amide hydrogens)[1]

H-Bond Acceptors: 2 (Carbonyl oxygens)[1]

This 2:1 donor-to-acceptor ratio facilitates the formation of a robust, three-dimensional

hydrogen-bonding network in the solid state. This "brick wall" effect significantly increases the

melting point (often

) and reduces solubility in solvents unable to disrupt these intermolecular bonds.[1]

Solubility Mechanism Diagram
The following diagram illustrates the thermodynamic barrier to dissolution for bis-urea

derivatives.
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Figure 1: Thermodynamic pathway of dissolution.[1] The high stability of the urea-urea

interaction creates a significant barrier that only specific solvents can overcome.

Solvent Screening Analysis
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The following matrix details the solubility behavior of 1,4-dicarbamoylpiperazine across

standard solvent classes.

Comparative Solubility Matrix
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Solvent Class
Representative
Solvent

Solubility Rating Mechanistic Insight

Polar Protic (Aq)
Water (

)
Sparingly Soluble

H-bonds with water

compete with lattice,

but lattice energy

dominates at ambient

temp.[1]

Polar Protic (Aq)
Water (

)
Moderate/High

Thermal energy

overcomes lattice

forces; entropy favors

dissolution.[1]

Polar Aprotic DMSO, DMF High

High dielectric

constant and strong

H-bond accepting

capability disrupt

urea-urea interactions

efficiently.

Polar Protic (Org) Methanol, Ethanol Low/Very Low

Alkyl chains interfere

with the necessary

dense H-bonding

network required to

solvate the bis-urea

core.[1]

Non-Polar
Hexane, Toluene,

Ether
Insoluble

Lack of polarity

prevents any

interaction with the

hydrophilic urea

domains.[1]

Acidic Media dilute HCl, Acetic Acid Soluble

Protonation of the

amide oxygen (or

terminal nitrogen)

introduces ionic

character, drastically

increasing solubility.[1]
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The "Water Paradox"
While piperazine is freely soluble in water, the dicarbamoyl derivative precipitates from water

during synthesis (e.g., reaction of piperazine with nitrourea).[1] This indicates that at neutral pH

and room temperature, the cohesive forces of the solid crystal exceed the adhesive forces of

hydration.[1] However, recrystallization is frequently performed from boiling water, exploiting the

steep solubility-temperature gradient.[1]

Experimental Protocol: Solubility Determination
To generate precise quantitative data (g/L) for your specific lot or derivative, the following

Shake-Flask Method (Modified OECD 105) is the gold standard.

Reagents & Equipment[1]
Analyte: 1,4-dicarbamoylpiperazine (High Purity >98%).[1]

Solvents: HPLC Grade Water, DMSO, Ethanol.[1]

Equipment: Orbital shaker with temperature control, 0.45

PTFE syringe filters, HPLC-UV or Gravimetric balance.

Step-by-Step Workflow
Saturation: Add excess solid compound to the solvent in a glass vial (e.g., 50 mg in 5 mL).

Equilibration: Agitate at fixed temperature (e.g.,

) for 24–48 hours.

Clarification: Centrifuge or filter the suspension through a 0.45

filter (pre-heated if testing hot solubility).

Quantification:

Method A (HPLC): Dilute aliquot with DMSO/Water and analyze peak area against a

calibration curve.
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Method B (Gravimetric): Evaporate a known volume of filtrate to dryness and weigh the

residue (best for volatile solvents).[1]

Experimental Logic Diagram
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Figure 2: Validation workflow for solubility determination ensuring saturation equilibrium.

Applications & Implications
Purification Strategy
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The solubility differential between water and ethanol is critical for purification.

Crude Isolation: The synthesis reaction is often run in water; the product precipitates upon

cooling, allowing easy filtration.[1]

Refinement: Impurities (unreacted piperazine) remain in the aqueous mother liquor.[1]

Recrystallization can be achieved by dissolving in hot water and adding ethanol as an anti-

solvent to force precipitation of high-purity crystals.

Formulation
For drug development applications involving this moiety:

Liquid Formulations: Avoid pure aqueous buffers. Utilize co-solvent systems (e.g.,

PEG400/Water or DMSO/Water) to maintain solubility.[1]

Solid Dispersions: Due to high lattice energy, this molecule is a candidate for amorphous

solid dispersions (ASD) to improve bioavailability if used as an active pharmaceutical

ingredient (API).[1]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 4837, Piperazine.[1] Retrieved from [Link][1]

Yalkowsky, S. H., et al. (2010).Handbook of Aqueous Solubility Data.[1] CRC Press.[1]

(General reference for urea/piperazine derivative solubility principles).

Varela, J., et al. (2012).Piperazine amides with desirable solubility, physicochemical and

drug-like properties.[1] National Institutes of Health.[1] Retrieved from [Link]

OECD Guidelines for the Testing of Chemicals.Test No. 105: Water Solubility.[1] (Standard

Protocol Reference).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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